2-O-Acetylcorosolic acid
2-O-Acetylcorosolic acid
Brand Name:
Vulcanchem
CAS No.:
130289-37-1
VCID:
VC0136909
InChI:
InChI=1S/C32H50O5/c1-18-11-14-32(27(35)36)16-15-30(7)21(25(32)19(18)2)9-10-24-29(6)17-22(37-20(3)33)26(34)28(4,5)23(29)12-13-31(24,30)8/h9,18-19,22-26,34H,10-17H2,1-8H3,(H,35,36)/t18-,19+,22-,23?,24-,25-,26+,29+,30-,31-,32+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)OC(=O)C)C)C)C2C1C)C)C(=O)O
Molecular Formula:
C32H50O5
Molecular Weight:
514.7 g/mol
2-O-Acetylcorosolic acid
CAS No.: 130289-37-1
Main Products
VCID: VC0136909
Molecular Formula: C32H50O5
Molecular Weight: 514.7 g/mol
| CAS No. | 130289-37-1 |
|---|---|
| Product Name | 2-O-Acetylcorosolic acid |
| Molecular Formula | C32H50O5 |
| Molecular Weight | 514.7 g/mol |
| IUPAC Name | (1S,2R,4aS,6aR,6aS,6bR,10R,11R,12aR,14bR)-11-acetyloxy-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C32H50O5/c1-18-11-14-32(27(35)36)16-15-30(7)21(25(32)19(18)2)9-10-24-29(6)17-22(37-20(3)33)26(34)28(4,5)23(29)12-13-31(24,30)8/h9,18-19,22-26,34H,10-17H2,1-8H3,(H,35,36)/t18-,19+,22-,23?,24-,25-,26+,29+,30-,31-,32+/m1/s1 |
| Standard InChIKey | GJRGKZWNIQVOIY-APDKLKFXSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CCC5[C@@]4(C[C@H]([C@@H](C5(C)C)O)OC(=O)C)C)C)[C@H]2[C@H]1C)C)C(=O)O |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)OC(=O)C)C)C)C2C1C)C)C(=O)O |
| Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)OC(=O)C)C)C)C2C1C)C)C(=O)O |
| Synonyms | cecropic acid |
| PubChem Compound | 192258 |
| Last Modified | Nov 11 2021 |
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